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Compound of Interest

(3-Bromo-6-methoxypyridin-2-
Compound Name:
yl)methanol

cat. No.: B1279686

Technical Dossier: (3-Bromo-6-methoxypyridin-
2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical compound (3-
Bromo-6-methoxypyridin-2-yl)methanol, a key intermediate in pharmaceutical and chemical
synthesis. Its structural features, including a bromine atom and a hydroxymethyl group, offer
versatile sites for molecular modification, rendering it a valuable building block in the
development of novel therapeutics, particularly in the construction of complex heterocyclic
compounds and as a fragment for kinase inhibitors.[1]

Physicochemical Properties

The fundamental molecular characteristics of (3-Bromo-6-methoxypyridin-2-yl)methanol are
summarized below. These properties are essential for reaction planning, analytical method
development, and computational modeling.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1279686?utm_src=pdf-interest
https://www.benchchem.com/product/b1279686?utm_src=pdf-body
https://www.benchchem.com/product/b1279686?utm_src=pdf-body
https://www.alfachemch.com/pharmaceutical-intermediates/cas-623942-84-7-3-bromo-6-methoxypyridin-2-yl.html
https://www.benchchem.com/product/b1279686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

Molecular Formula C7HsBrNO2 [2][3]

Molecular Weight 218.05 g/mol [2][3]
3-bromo-6-methoxypyridin-2-

IUPAC Name ;I)methanol ypy

CAS Number 623942-84-7 [1]

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of (3-Bromo-6-
methoxypyridin-2-yl)methanol are proprietary and vary by manufacturer, a general synthetic
approach can be conceptualized. The synthesis of related pyridine derivatives often involves
multi-step processes that may include:

e Ring Formation: Construction of the pyridine core.

o Functional Group Introduction: Sequential or directed introduction of the bromo, methoxy,
and hydroxymethyl groups. This can involve halogenation, nucleophilic substitution, and
reduction of a corresponding aldehyde or carboxylic acid.

Characterization of the final product typically relies on a combination of spectroscopic and
chromatographic techniques to confirm its identity and purity. These methods include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure by
analyzing the magnetic properties of atomic nuclei.

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

e Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight and
provide further structural information.

Logical Relationship in a Synthetic Context

The following diagram illustrates a conceptual workflow for the quality control and downstream
application of (3-Bromo-6-methoxypyridin-2-yl)methanol in a research and development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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